Cas no 1002-69-3 (1-Chlorodecane)

• Product Name: 1-Chlorodecane
• CAS No: 1002-69-3
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• MDL: MFCD00000956
• CID: 40488
• PubChem ID: 24892600
• Update Time: 2025-05-21

1-Chlorodecane Chemical and Physical Properties

Names and Identifiers

• 1-Chlorodecane
• Decyl chloride
• (S)-3-Hydroxypyrrolidine
• 10-Chlorodecane
• 1-Chlordecan
• 1-chloro-decan
• 1-chloro-decane
• 1-decylchloride
• Barchlor(R) 10S
• decane,1-chloro
• Decylchlorid
• n-chlorodecane
• n-decyl chloride
• n-Decylchlorid
• NSC 6088
• J-000081
• BP-31010
• Tox21_200812
• SCHEMBL644
• DTXCID607352
• 1002-69-3
• NCGC00248840-01
• Q27282551
• EN300-65306
• Decane, 1-chloro-
• LS-13898
• 1-Chlorodecane, 98%
• DTXSID5027352
• CHEMBL3185190
• CS-W017386
• EINECS 213-691-0
• UNII-L0HSC44E5X
• L0HSC44E5X
• FT-0621975
• NSC6088
• MFCD00000956
• FT-0607658
• C0600
• 28519-06-4
• NSC-6088
• E83023
• CAS-1002-69-3
• 051OGJ0A69
• AKOS009158867
• UNII-051OGJ0A69
• NCGC00258366-01
• Decane, chloro-
• NS00008060

• MDL： MFCD00000956
• Inchi： 1S/C10H21Cl/c1-2-3-4-5-6-7-8-9-10-11/h2-10H2,1H3
• InChI Key： ZTEHOZMYMCEYRM-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCC

Computed Properties

• Exact Mass: 176.13300
• Monoisotopic Mass: 176.1331784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless ~ light yellow transparent liquid.
• Density: 0.868 g/mL at 25 °C(lit.)
• Melting Point: −34 °C (lit.)
• Boiling Point: 223°C(lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.437(lit.)
• Solubility: 0.01g/l
• Water Partition Coefficient: 0.01 g/L (20 ºC)
• PSA: 0.00000
• LogP: 4.36590

1-Chlorodecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351,H410
• Warning Statement： P273,P281,P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 40-50/53-66
• Safety Instruction： S24-S36/37-S60-S61-S37
• RTECS：HD7050000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R38; R50/53
• Safety Term：S24-S36/37-S60-S61-S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Chlorodecane

1-Chlorodecane (CAS No. 1002-69-3): A Comprehensive Overview

1-Chlorodecane, also known as decyl chloride, is an organochlorine compound with the CAS registry number 1002-69-3. It is a straight-chain alkyl chloride with a decyl group, making it a member of the larger family of alkyl chlorides. This compound has garnered significant attention in various industrial and research applications due to its unique chemical properties and versatile reactivity. In this article, we will delve into the chemical properties, synthesis methods, applications, and environmental considerations of 1-chlorodecane, supported by the latest research findings.

The molecular formula of 1-chlorodecane is C₁₀H₂₁Cl, and its molecular weight is approximately 184.7 g/mol. Structurally, it consists of a decyl chain (a ten-carbon alkyl group) with a chlorine atom attached to the terminal carbon. This structure imparts 1-chlorodecane with distinct physical and chemical properties, such as its relatively high boiling point (~85°C) and low melting point (~-45°C). These properties make it suitable for various applications in the chemical industry.

One of the most notable aspects of 1-chlorodecane is its role as an intermediate in organic synthesis. It is widely used in the production of surfactants, lubricants, and other specialty chemicals. Recent studies have highlighted its potential as a precursor for synthesizing biocompatible polymers, which are increasingly sought after in biomedical applications. For instance, researchers have employed 1-chlorodecane in the synthesis of polymeric drug delivery systems, leveraging its ability to form stable covalent bonds under specific reaction conditions.

The synthesis of 1-chlorodecane typically involves the reaction of 1-decanol with hydrochloric acid or thionyl chloride. These methods are well-established and provide high yields under controlled conditions. However, recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes to produce decyl chloride. For example, the use of solid acid catalysts has been reported to enhance reaction rates while minimizing byproduct formation.

In terms of applications, 1-chlorodecane finds extensive use in the formulation of detergents and cleaning agents due to its excellent solubilizing properties. Its ability to interact with both polar and non-polar substances makes it ideal for breaking down grease and oil-based stains. Moreover, it has been utilized in the production of hydraulic fluids and metalworking lubricants, where its thermal stability and corrosion resistance are highly valued.

Recent research has also explored the use of decyl chloride in bio-based materials. For instance, scientists have investigated its role in synthesizing biodegradable polymers from renewable resources such as vegetable oils. These polymers exhibit promising mechanical properties and biocompatibility, making them suitable for applications in packaging, agriculture, and healthcare.

Despite its numerous benefits, the environmental impact of 1-chlorodecane cannot be overlooked. As an organochlorine compound, it has the potential to release harmful byproducts during decomposition or combustion. However, studies have shown that under aerobic conditions, decyl chloride can undergo microbial degradation, reducing its persistence in the environment. This highlights the importance of proper waste management practices to mitigate any adverse effects on ecosystems.

In conclusion, 1-chlorodecane (CAS No. 1002-69-3) is a versatile compound with a wide range of applications across various industries. Its unique chemical properties and reactivity make it an invaluable building block in organic synthesis. With ongoing advancements in synthesis methods and application development, decyl chloride continues to play a pivotal role in driving innovation across multiple sectors.